N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-15-5-4-12-23(15)14-17-8-10-18(11-9-17)21(25)22-20-7-3-6-19(13-20)16(2)24/h3,6-11,13,15H,4-5,12,14H2,1-2H3,(H,22,25)
• InChI Key: UPIXDTFEOMDLPO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1CC2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a member of the benzamide family of compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide is not fully understood, but it is believed to act as an allosteric modulator of GPCRs. Allosteric modulators bind to a site on the receptor that is distinct from the binding site for the endogenous ligand, resulting in a change in the receptor's conformation and activity. N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide has been shown to enhance or inhibit the activity of certain GPCRs, depending on the receptor subtype and the presence of other ligands.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide has been found to have various biochemical and physiological effects, including its ability to modulate neurotransmitter release, regulate ion channel activity, and modulate immune function. N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide has also been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide in lab experiments is its high affinity for certain GPCRs, making it a powerful tool for studying the function of these receptors. However, one limitation is that N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide's mechanism of action is not fully understood, making it difficult to interpret the results of experiments using this compound.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide, including its potential use as a therapeutic agent for various diseases, its role in regulating immune function, and its potential as a tool for studying GPCR function. Additionally, further research is needed to fully understand the mechanism of action of N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide and its effects on various physiological processes.

Scientific Research Applications

N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide has been found to have various scientific research applications, including its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a class of cell surface receptors that play a critical role in various physiological processes. N-(3-acetylphenyl)-4-[(2-methylpyrrolidin-1-yl)methyl]benzamide has been shown to have high affinity for certain GPCRs, making it a promising candidate for drug discovery.